Cas no 1027476-96-5 (N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea)
N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties
Names and Identifiers
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- N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
- N-[(1S,2S)-2-aMinocyclohexyl]-N'-[3,5-bis(trifluoroMethyl)phenyl]-Thiourea
- Thiourea, N-[(1S,2S)-2-aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]-
- D75358
- AKOS030529004
- SCHEMBL15240354
- MFCD23380083
- CS-0092771
- N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea, 98%, (99% ee)
- 1-((1S,2S)-2-Aminocyclohexyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea
- CS-16174
- 1-[(1S,2S)-2-aminocyclohexyl]-3-[3,5-bis(trifluoromethyl)phenyl]thiourea
- 1027476-96-5
- XZECTQVYSKGNEA-RYUDHWBXSA-N
- CRB47696
- N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5- bis(trifluoromethyl)phenyl]thiourea,99%e.e.
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- Inchi: InChI=1S/C15H17F6N3S/c16-14(17,18)8-5-9(15(19,20)21)7-10(6-8)23-13(25)24-12-4-2-1-3-11(12)22/h5-7,11-12H,1-4,22H2,(H2,23,24,25)/t11-,12-/m0/s1
- InChI Key: XZECTQVYSKGNEA-RYUDHWBXSA-N
- SMILES: C1CCC(C(C1)N)NC(=S)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
Computed Properties
- Exact Mass: 385.104738g/mol
- Monoisotopic Mass: 385.104738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 385.4g/mol
- XLogP3: 3.7
- Topological Polar Surface Area: 82.2Ų
N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0092771-100mg |
N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea |
1027476-96-5 | ≥97.0% | 100mg |
$139.0 | 2022-04-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S906182-50mg |
1-((1S,2S)-2-Aminocyclohexyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea |
1027476-96-5 | 98% | 50mg |
¥1,513.80 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S906182-10mg |
1-((1S,2S)-2-Aminocyclohexyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea |
1027476-96-5 | 98% | 10mg |
¥378.00 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N61840-100mg |
N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea |
1027476-96-5 | 98%,99%e.e. | 100mg |
¥905.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0549-100mg |
N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea |
1027476-96-5 | 98% | 100mg |
¥500.0 | 2024-07-19 | |
| Ambeed | A217010-50mg |
1-((1S,2S)-2-Aminocyclohexyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea |
1027476-96-5 | 97% | 50mg |
$52.0 | 2025-02-20 | |
| Ambeed | A217010-250mg |
1-((1S,2S)-2-Aminocyclohexyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea |
1027476-96-5 | 97% | 250mg |
$122.0 | 2025-02-20 | |
| abcr | AB568928-100mg |
N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea, 98%, (99% ee); . |
1027476-96-5 | 98% | 100mg |
€114.00 | 2024-04-15 | |
| A2B Chem LLC | AA10503-50mg |
1-((1S,2S)-2-Aminocyclohexyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea |
1027476-96-5 | 95% | 50mg |
$33.00 | 2024-04-20 | |
| A2B Chem LLC | AA10503-100mg |
1-((1S,2S)-2-Aminocyclohexyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea |
1027476-96-5 | 95% | 100mg |
$52.00 | 2024-04-20 |
N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Production Method
Production Method 1
N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Raw materials
N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Preparation Products
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N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea: A Comprehensive Overview
The compound N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea, identified by the CAS number 1027476-96-5, is a specialized thiourea derivative with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.
Thioureas are known for their versatility in chemical synthesis and their ability to form stable complexes with metal ions. The presence of the aminocyclohexyl group in this compound introduces additional flexibility and reactivity, making it a valuable component in the design of bioactive molecules. Recent studies have highlighted its role as a ligand in catalytic systems, where it facilitates selective transformations of organic substrates.
The structural complexity of this compound is further enhanced by the presence of the 3,5-bis(trifluoromethyl)phenyl group. This substituent not only imparts electronic stability but also contributes to the compound's hydrophobicity, which is crucial for its performance in certain biochemical assays. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways, demonstrating promising results in preclinical models.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The stereochemistry at the cyclohexane ring (specifically the (1S,2S) configuration) plays a critical role in determining its biological activity. Advanced computational methods have been employed to model its interactions with target proteins, providing insights into its mechanism of action.
The latest advancements in analytical techniques have enabled precise characterization of this compound's physical and chemical properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These findings underscore its suitability for use in demanding research environments.
In conclusion, N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea represents a cutting-edge example of how tailored molecular design can lead to innovative solutions in modern chemistry. Its unique combination of structural features and functional properties positions it as a key player in future developments across multiple disciplines.
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